![molecular formula C7H12ClN3O2 B2472819 2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl CAS No. 1956310-66-9](/img/structure/B2472819.png)
2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl, also known as Np-methylhistidine hydrochloride, is a chemical compound with the CAS Number: 1956310-66-9 . It has a molecular weight of 205.64 . The compound is typically a white to yellow solid .
Molecular Structure Analysis
The linear formula of this compound is C7H12ClN3O2 . The InChI code is 1S/C7H11N3O2.ClH/c1-10-4-9-3-5(10)2-6(8)7(11)12;/h3-4,6H,2,8H2,1H3,(H,11,12);1H .Physical And Chemical Properties Analysis
This compound is a white to yellow solid . The storage temperature should be at room temperature, and it should be kept in a dark place and in an inert atmosphere .Scientific Research Applications
Corrosion Inhibition
2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl has been researched for its role as a corrosion inhibitor. A study showed that similar amino acid-based corrosion inhibitors are effective for mild steel protection, demonstrating high inhibition efficiency at low concentrations. These inhibitors work by adsorbing onto the metal surface, reducing corrosion significantly (Srivastava et al., 2017).
Synthesis and Transformation
This compound is used in the synthesis of novel organic compounds. For instance, it has been employed in the preparation of optically active 1H-imidazole 3-oxides derived from amino acid esters. These compounds have potential applications in medicinal chemistry and materials science (Jasiński et al., 2008).
Imaging and Diagnostic Applications
Compounds structurally similar to this compound have been used in the development of tracers for imaging hypoxia in tumor tissues. Such compounds are designed to be transported into cells by amino acid transporters, enhancing the effectiveness of imaging techniques like PET (Malik et al., 2012).
Biological Activity
There's research indicating that related compounds exhibit significant biological activities. For example, the synthesis of imidazole analogs has shown antimicrobial properties against various pathogens. These studies highlight the potential of such compounds in developing new antimicrobial agents (Dahiya, 2008).
Safety and Hazards
The safety information for 2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and if in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing (P305+P351+P338) .
properties
IUPAC Name |
2-amino-3-(3-methylimidazol-4-yl)propanoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O2.ClH/c1-10-4-9-3-5(10)2-6(8)7(11)12;/h3-4,6H,2,8H2,1H3,(H,11,12);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWCFOWBWRITCRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC=C1CC(C(=O)O)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.